Nonanoic acid, 2-chloro-, 4-sulfophenyl ester, sodium salt

• CAS No.: 94696-91-0
• Molecular Formula: C15H20ClNaO5S
• Molecular Weight: 370.8 g/mol
• IUPAC Name: sodium;4-(2-chlorononanoyloxy)benzenesulfonate
• InChI: InChI=1S/C15H21ClO5S.Na/c1-2-3-4-5-6-7-14(16)15(17)21-12-8-10-13(11-9-12)22(18,19)20;/h8-11,14H,2-7H2,1H3,(H,18,19,20);/q;+1/p-1
• InChI Key: VJEOZXIKEDABFA-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCC(C(=O)OC1=CC=C(C=C1)S(=O)(=O)[O-])Cl.[Na+]

Description

Nonanoic acid, 2-chloro-, 4-sulfophenyl ester, sodium salt is a useful research compound. Its molecular formula is C15H20ClNaO5S and its molecular weight is 370.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Anhydrous disodium p-phenolsulfonate (28.5 g; 0.130 mole) and 30.3 g (0.1436 mole) of 2-chlorononanoyl chloride were combined in a 500 ml round-bottomed flask. The flask was then immersed in an oil bath which had been preheated to 110° C. Within five minutes an exothermic reaction occurred which caused the entire mixture to congeal. After cooling, the mixture was triturated three times with 150-200 ml portions of ether and the product was vacuum dried. Elemental and nmr analyses of the resulting tan powder, 46.2 g, indicated that it was composed of 11.5% NaCl, 17.7% disodium p-phenolsulfonate, and 70.8% of sodium p-(2-chlorononanoyloxy)benzene sulfonate. This represents a 68% yield of the desired product.